Cas no 2751619-82-4 (methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate)

• Product Name: methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate
• CAS No: 2751619-82-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD34594333
• CID: 5653480
• PubChem ID: 165606169
• Update Time: 2025-10-22

methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-39870295
• 2751619-82-4
• methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate
• EN300-28257000
• methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate

• MDL： MFCD34594333
• Inchi： 1S/C9H15NO3/c1-8-3-9(4-8,5-10)6(13-8)7(11)12-2/h6H,3-5,10H2,1-2H3
• InChI Key： KBOKZTWGRXCOBC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C2(CN)CC1(C)C2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate

Research Brief on Methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate (CAS: 2751619-82-4)

The compound methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate (CAS: 2751619-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring an aminomethyl group and a methyl ester, presents unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of this compound as a constrained scaffold for γ-aminobutyric acid (GABA) analogs. Researchers demonstrated that the rigid bicyclic framework could effectively mimic the bioactive conformation of GABA, leading to enhanced receptor binding affinity compared to flexible analogs. The study reported a novel synthetic route to access this scaffold with high enantiomeric purity, which is crucial for pharmaceutical applications. Molecular docking studies suggested that the compound's unique spatial arrangement allows for optimal interactions with GABA_A receptor subtypes.

In parallel research, the compound's potential as a precursor for antibacterial agents was explored in a recent ACS Infectious Diseases publication. The aminomethyl functionality was shown to serve as an effective point for derivatization, enabling the creation of a library of compounds with activity against Gram-positive pathogens. Particularly noteworthy was the compound's ability to maintain activity against methicillin-resistant Staphylococcus aureus (MRSA) strains while showing reduced cytotoxicity in mammalian cell lines. The study highlighted the importance of the 2-oxabicyclo[2.1.1]hexane core in conferring metabolic stability to the resulting analogs.

From a chemical biology perspective, the compound has been utilized as a molecular probe to study enzyme inhibition mechanisms. A 2024 Nature Chemical Biology paper described its application as a covalent inhibitor scaffold for serine hydrolases. The researchers designed activity-based probes incorporating this core structure, which demonstrated selective labeling of several disease-relevant hydrolases. The constrained geometry was found to be particularly effective in targeting the active sites of these enzymes, offering new opportunities for the development of selective inhibitors.

Recent advances in synthetic methodology have also focused on improving the scalability of producing this bicyclic scaffold. A Green Chemistry publication detailed a continuous-flow approach that significantly reduces the number of synthetic steps while improving overall yield. This technological advancement addresses one of the key challenges in utilizing this compound for large-scale pharmaceutical production, making it more accessible for drug development programs.

Looking forward, the unique structural features of methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate continue to inspire innovative applications in medicinal chemistry. Current research efforts are exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's ability to confer both rigidity and synthetic versatility positions it as a valuable tool in the ongoing pursuit of novel therapeutic agents across multiple disease areas.